3-Acetoxy-3'-methoxybenzophenone
Description
3-Acetoxy-3'-methoxybenzophenone, also known as 3-A-3'-M-BP, is a synthetic flavonoid compound that has been studied for its potential applications in the fields of biochemistry, physiology, and laboratory experiments. This compound is a derivative of benzophenone, and has been found to have a number of unique properties that make it an attractive option for scientific research.
Scientific Research Applications
Sunscreen Formulations
Similar to other benzophenones, this compound may serve as an ingredient in sunscreen formulations. It can absorb and dissipate UV radiation, thereby protecting the skin from harmful effects. However, the safety and environmental impact of such compounds are under scrutiny, and their use in sunscreens is regulated in some regions .
Antioxidant Properties
Research indicates that derivatives of benzophenone, like 3-Acetoxy-3’-methoxybenzophenone, may exhibit antioxidant properties. These properties are beneficial in preventing oxidative stress in biological systems and could be applied in the development of pharmaceuticals .
Environmental Studies
Studies on related benzophenones have shown that they can cause environmental concerns, such as phytotoxicity and genotoxicity. Therefore, 3-Acetoxy-3’-methoxybenzophenone could be used in environmental research to study its effects on ecosystems and contribute to the development of safer chemicals .
properties
IUPAC Name |
[3-(3-methoxybenzoyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4/c1-11(17)20-15-8-4-6-13(10-15)16(18)12-5-3-7-14(9-12)19-2/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTVWOCOEEUYJRT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)C(=O)C2=CC(=CC=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40641618 |
Source
|
| Record name | 3-(3-Methoxybenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40641618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Acetoxy-3'-methoxybenzophenone | |
CAS RN |
890099-27-1 |
Source
|
| Record name | 3-(3-Methoxybenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40641618 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-(4-Aminophenyl)ethyl]phenol](/img/structure/B1292202.png)
